Cas no 321686-31-1 (1,5-dichloro-2,4-ditrifluoromethanesulfonylbenzene)
321686-31-1 structure
Product Name:1,5-dichloro-2,4-ditrifluoromethanesulfonylbenzene
CAS No:321686-31-1
MF:C8H2Cl2F6O4S2
MW:411.125499248505
CID:3154146
PubChem ID:21203464
Update Time:2025-04-21
1,5-dichloro-2,4-ditrifluoromethanesulfonylbenzene Chemical and Physical Properties
Names and Identifiers
-
- 1,5-dichloro-2,4-ditrifluoromethanesulfonylbenzene
- EN300-200453
- CS-0238740
- AKOS003627410
- 1,5-dichloro-2,4-bis(trifluoromethylsulfonyl)benzene
- 321686-31-1
- WMA68631
-
- Inchi: 1S/C8H2Cl2F6O4S2/c9-3-1-4(10)6(22(19,20)8(14,15)16)2-5(3)21(17,18)7(11,12)13/h1-2H
- InChI Key: ZLROGKAWRPEHOI-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(=CC=1S(C(F)(F)F)(=O)=O)S(C(F)(F)F)(=O)=O)Cl
Computed Properties
- Exact Mass: 409.8675752Da
- Monoisotopic Mass: 409.8675752Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 561
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 85Ų
1,5-dichloro-2,4-ditrifluoromethanesulfonylbenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1309410-50mg |
1,5-Dichloro-2,4-ditrifluoromethanesulfonylbenzene |
321686-31-1 | 95% | 50mg |
¥11914.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1309410-100mg |
1,5-Dichloro-2,4-ditrifluoromethanesulfonylbenzene |
321686-31-1 | 95% | 100mg |
¥13365.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1309410-250mg |
1,5-Dichloro-2,4-ditrifluoromethanesulfonylbenzene |
321686-31-1 | 95% | 250mg |
¥20657.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1309410-500mg |
1,5-Dichloro-2,4-ditrifluoromethanesulfonylbenzene |
321686-31-1 | 95% | 500mg |
¥37605.00 | 2024-08-02 | |
| Enamine | EN300-200453-0.05g |
1,5-dichloro-2,4-ditrifluoromethanesulfonylbenzene |
321686-31-1 | 95% | 0.05g |
$474.0 | 2023-03-01 | |
| Enamine | EN300-200453-0.1g |
1,5-dichloro-2,4-ditrifluoromethanesulfonylbenzene |
321686-31-1 | 95% | 0.1g |
$619.0 | 2023-03-01 | |
| Enamine | EN300-200453-0.25g |
1,5-dichloro-2,4-ditrifluoromethanesulfonylbenzene |
321686-31-1 | 95% | 0.25g |
$883.0 | 2023-03-01 | |
| Enamine | EN300-200453-0.5g |
1,5-dichloro-2,4-ditrifluoromethanesulfonylbenzene |
321686-31-1 | 95% | 0.5g |
$1393.0 | 2023-03-01 | |
| Enamine | EN300-200453-1.0g |
1,5-dichloro-2,4-ditrifluoromethanesulfonylbenzene |
321686-31-1 | 95% | 1g |
$0.0 | 2023-06-08 | |
| Enamine | EN300-200453-2.5g |
1,5-dichloro-2,4-ditrifluoromethanesulfonylbenzene |
321686-31-1 | 95% | 2.5g |
$3501.0 | 2023-03-01 |
1,5-dichloro-2,4-ditrifluoromethanesulfonylbenzene Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
321686-31-1 (1,5-dichloro-2,4-ditrifluoromethanesulfonylbenzene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk